Cas no 79174-30-4 (1-Penten-3-one, 4,4-dimethyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)-)
79174-30-4 structure
Product Name:1-Penten-3-one, 4,4-dimethyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
CAS No:79174-30-4
MF:C15H17N3O
MW:255.314983129501
CID:533249
PubChem ID:54230554
Update Time:2025-04-19
1-Penten-3-one, 4,4-dimethyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Penten-3-one, 4,4-dimethyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
- 4,4-dimethyl-1-phenyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-one
- 79174-30-4
- DTXSID60709926
- 4,4-Dimethyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-one
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- Inchi: 1S/C15H17N3O/c1-15(2,3)14(19)13(18-11-16-10-17-18)9-12-7-5-4-6-8-12/h4-11H,1-3H3
- InChI Key: QIYHEADMPPZNJY-UHFFFAOYSA-N
- SMILES: O=C(C(=CC1C=CC=CC=1)N1C=NC=N1)C(C)(C)C
Computed Properties
- Exact Mass: 255.137162174g/mol
- Monoisotopic Mass: 255.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 47.8Ų
1-Penten-3-one, 4,4-dimethyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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